Cas no 1863053-17-1 (EThyl 4-(1,2,3-triazol-1-yl)butanoate)

Ethyl 4-(1,2,3-triazol-1-yl)butanoate is a versatile triazole-containing ester with applications in organic synthesis and pharmaceutical research. Its structure combines a reactive 1,2,3-triazole moiety with an ethyl butanoate group, making it a valuable intermediate for click chemistry and heterocyclic compound development. The triazole ring enhances stability and offers sites for further functionalization, while the ester group provides reactivity for derivatization or hydrolysis. This compound is particularly useful in the synthesis of biologically active molecules, including potential drug candidates, due to its balanced lipophilicity and compatibility with diverse reaction conditions. Its well-defined structure ensures reproducibility in research applications.
EThyl 4-(1,2,3-triazol-1-yl)butanoate structure
1863053-17-1 structure
Product Name:EThyl 4-(1,2,3-triazol-1-yl)butanoate
CAS No:1863053-17-1
MF:C8H13N3O2
MW:183.207721471786
CID:5071092
Update Time:2025-08-03

EThyl 4-(1,2,3-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • EThyl 4-(1,2,3-triazol-1-yl)butanoate
    • Inchi: 1S/C8H13N3O2/c1-2-13-8(12)4-3-6-11-7-5-9-10-11/h5,7H,2-4,6H2,1H3
    • InChI Key: PMUFVGPLRZZRNC-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCN1C=CN=N1)=O

Computed Properties

  • Exact Mass: 183.100776666 g/mol
  • Monoisotopic Mass: 183.100776666 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57
  • Molecular Weight: 183.21

EThyl 4-(1,2,3-triazol-1-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA08425-1g
Ethyl 4-(1,2,3-triazol-1-yl)butanoate
1863053-17-1 96%
1g
$499.00 2024-04-20
A2B Chem LLC
BA08425-5g
Ethyl 4-(1,2,3-triazol-1-yl)butanoate
1863053-17-1 96%
5g
$1479.00 2024-04-20

Additional information on EThyl 4-(1,2,3-triazol-1-yl)butanoate

Comprehensive Guide to EThyl 4-(1,2,3-triazol-1-yl)butanoate (CAS No. 1863053-17-1): Properties, Applications, and Market Insights

EThyl 4-(1,2,3-triazol-1-yl)butanoate (CAS No. 1863053-17-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This ester derivative, featuring a 1,2,3-triazole moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it a versatile building block for drug discovery and other high-value applications.

The compound's molecular formula is C8H13N3O2, with a molecular weight of 183.21 g/mol. The presence of the triazole ring in EThyl 4-(1,2,3-triazol-1-yl)butanoate contributes to its stability and ability to participate in click chemistry reactions, a topic of high interest in modern synthetic chemistry. Researchers often explore its potential in designing novel pharmaceuticals, given its compatibility with bioorthogonal chemistry techniques.

In recent years, the demand for EThyl 4-(1,2,3-triazol-1-yl)butanoate has surged due to its role in developing antiviral agents and anticancer drugs. The COVID-19 pandemic has accelerated research into triazole-based compounds, as they exhibit promising activity against viral proteases. This aligns with the growing trend of repurposing existing chemical scaffolds for new therapeutic applications, a hot topic in pharmaceutical R&D.

From a commercial perspective, CAS 1863053-17-1 is supplied by leading fine chemical manufacturers under stringent quality control standards. The compound typically appears as a colorless to pale yellow liquid, with solubility in common organic solvents like ethanol, acetone, and dichloromethane. Its storage recommendations include keeping it in a cool, dry place away from direct sunlight to maintain stability.

The synthesis of EThyl 4-(1,2,3-triazol-1-yl)butanoate generally involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a classic example of click chemistry. This efficient synthetic route has made the compound more accessible to researchers investigating heterocyclic compounds for various applications. The process typically yields high purity material suitable for pharmaceutical intermediate use.

Beyond medicinal chemistry, this compound finds applications in material science, particularly in the development of functional polymers and smart materials. The triazole ring's ability to form stable complexes with metal ions makes EThyl 4-(1,2,3-triazol-1-yl)butanoate valuable for creating advanced materials with tailored properties. Recent studies have explored its potential in designing self-healing polymers and conductive materials.

Quality control for CAS 1863053-17-1 involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications. Many suppliers provide certificates of analysis detailing the exact composition and impurity profile, which is crucial for sensitive applications like drug development.

The global market for triazole-containing compounds like EThyl 4-(1,2,3-triazol-1-yl)butanoate is projected to grow steadily, driven by increasing R&D investments in pharmaceutical and material science sectors. Asia-Pacific region currently leads in production capacity, with Europe and North America being major consumers for research purposes. Market analysts attribute this growth to the compound's versatility and the expanding applications of click chemistry.

From a regulatory standpoint, EThyl 4-(1,2,3-triazol-1-yl)butanoate is generally considered safe for research use when proper handling procedures are followed. While not classified as hazardous under standard regulations, researchers should always consult Material Safety Data Sheets (MSDS) and follow laboratory safety protocols when working with this chemical.

Future research directions for CAS 1863053-17-1 include exploring its potential in bioconjugation techniques and drug delivery systems. The compound's reactive sites offer opportunities for creating targeted therapeutics and diagnostic agents. Additionally, its application in developing novel agrochemicals with improved efficacy and environmental profiles represents another promising avenue for investigation.

For researchers sourcing EThyl 4-(1,2,3-triazol-1-yl)butanoate, it's important to verify supplier credentials and product specifications. Reputable manufacturers typically offer custom synthesis services and bulk quantities, with options for different purity grades depending on application requirements. The compound's pricing varies based on quantity and purity, with research-scale quantities typically available from major chemical suppliers.

In conclusion, EThyl 4-(1,2,3-triazol-1-yl)butanoate (CAS No. 1863053-17-1) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its importance in modern chemistry is likely to grow as researchers continue to discover new uses for this versatile compound in pharmaceuticals, materials science, and beyond.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.